Cas no 68695-42-1 (Phosphoric acid, bis(1,1-dimethylethyl) 1-methylethyl ester)
68695-42-1 structure
Product Name:Phosphoric acid, bis(1,1-dimethylethyl) 1-methylethyl ester
CAS No:68695-42-1
MF:C11H25O4P
MW:252.287564992905
CID:392701
PubChem ID:12485752
Update Time:2025-04-19
Phosphoric acid, bis(1,1-dimethylethyl) 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid, bis(1,1-dimethylethyl) 1-methylethyl ester
- ditert-butyl propan-2-yl phosphate
- phosphoric acid ditert-butyl isopropyl ester
- Di-tert-butyl propan-2-yl phosphate
- 68695-42-1
- DTXSID10500026
- SCHEMBL3815736
- di(tert-butyl) isopropyl phosphate
-
- Inchi: 1S/C11H25O4P/c1-9(2)13-16(12,14-10(3,4)5)15-11(6,7)8/h9H,1-8H3
- InChI Key: MVPVFRLUYWSIBE-UHFFFAOYSA-N
- SMILES: P(=O)(OC(C)C)(OC(C)(C)C)OC(C)(C)C
Computed Properties
- Exact Mass: 252.14915
- Monoisotopic Mass: 252.14904627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Phosphoric acid, bis(1,1-dimethylethyl) 1-methylethyl ester Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
68695-42-1 (Phosphoric acid, bis(1,1-dimethylethyl) 1-methylethyl ester) Related Products
- 33494-80-3(ditert-butyl hydrogen phosphate;potassium salt)
- 33494-81-4(Di-tert-butyl Phosphate)
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